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Compound of Interest

Compound Name: Benzyl oleate

Cat. No.: B1609250 Get Quote

An In-depth Technical Guide to Benzyl Oleate: Chemical Properties and Structure

Introduction
Benzyl oleate (CAS No. 55130-16-0) is the ester formed from the condensation of oleic acid, a

monounsaturated omega-9 fatty acid, and benzyl alcohol, an aromatic alcohol.[1] This structure

imparts both lipophilic characteristics, from the long oleic acid hydrocarbon chain, and aromatic

properties from the benzyl group.[1] These dual characteristics make it a versatile compound

with applications in various fields, including as a solvent, plasticizer, and a vehicle in drug

delivery systems for lipophilic active pharmaceutical ingredients (APIs).[1][2] This technical

guide provides a comprehensive overview of its chemical properties, structure, synthesis, and

analysis, tailored for researchers and professionals in drug development.

Chemical and Physical Properties
The physicochemical properties of benzyl oleate are summarized in the table below. This data

is crucial for predicting its behavior in various formulations and for developing analytical

methods.
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Property Value Reference

Molecular Formula C₂₅H₄₀O₂ [3][4][5]

Molecular Weight 372.59 g/mol [3]

CAS Number 55130-16-0 [1][3][5]

Appearance Colorless oily liquid [2]

Boiling Point 464.9°C at 760 mmHg235°C [3][6][7]

Density 0.931 g/cm³ at 23°C [3][6][7]

Flash Point 106.4°C [3][6]

Vapor Pressure 8.05 x 10⁻⁹ mmHg at 25°C [3]

Refractive Index 1.4875 (estimate) [3]

LogP 7.76730 [3]

XLogP3 9.1 [3][4]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Rotatable Bond Count 18 [3]

Exact Mass 372.302830514 Da [3][4]

Chemical Structure
Benzyl oleate is structurally identified as benzyl (Z)-octadec-9-enoate.[4] Its structure consists

of the C18 monounsaturated oleic acid backbone ester-linked to a benzyl group via an oxygen

atom.

IUPAC Name: benzyl (Z)-octadec-9-enoate[4]

Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC1=CC=CC=C1[3]

InChI Key: CGFITOCWTCRCSL-KTKRTIGZSA-N[1]
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The presence of the cis double bond at the 9th position of the oleoyl chain introduces a kink,

influencing its packing and physical state. The benzyl group provides a site for potential π-π

stacking interactions and influences its solvency properties.

Experimental Protocols
Synthesis of Benzyl Oleate
The primary method for synthesizing benzyl oleate is through the esterification of oleic acid

with benzyl alcohol.[1]

1. Acid-Catalyzed Esterification: This is a classic and common method for producing benzyl
oleate.

Reactants: Oleic acid and benzyl alcohol. It is common to use a molar excess of benzyl

alcohol to drive the reaction towards completion.[1]

Catalyst: An acid catalyst such as sulfuric acid or p-toluene sulfonic acid.[1][8] An alternative

catalyst is n-butyl titanate.[8]

Procedure:

Oleic acid (1 equivalent), benzyl alcohol (1.5 equivalents), and the catalyst (e.g., n-butyl

titanate, 0.1% w/w) are dissolved in a solvent like toluene.[1][8]

The mixture is refluxed for several hours (e.g., 10 hours).[8]

Water produced during the reaction is continuously removed, often using a Dean-Stark

apparatus, to shift the equilibrium towards the ester product.[8]

Upon completion, the reaction mixture is cooled.

2. Transesterification: This method involves reacting an existing oleate ester, such as methyl

oleate, with benzyl alcohol.[1]

Reactants: Methyl oleate and benzyl alcohol.

Catalyst: Typically a base catalyst.
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Advantage: This route can be beneficial as the starting methyl oleate is readily available from

the transesterification of triglycerides from natural oils.[1]

3. Synthesis via Benzyl Halide: An alternative route involves the reaction of a carboxylate salt

with benzyl bromide.[9]

Reactants: An α,β-unsaturated carboxylic acid (like oleic acid) and benzyl bromide.[9]

Base: Sodium bicarbonate (NaHCO₃).[9]

Procedure:

The carboxylic acid and benzyl bromide are dissolved in a solvent mixture such as

DMF/1,4-dioxane.[9]

Sodium bicarbonate is added, and the reaction proceeds at room temperature.[9]

Purification Methodologies
Post-synthesis, the crude product contains unreacted starting materials and byproducts that

require removal.

Liquid-Liquid Extraction: To remove the unreacted oleic acid, the crude product can be

washed with a weak base solution, such as aqueous sodium bicarbonate (NaHCO₃).[10]

Care must be taken during shaking as the formation of sodium oleate can act as an

emulsifier.[10]

Solvent Washing: Excess benzyl alcohol can be removed by washing with solvents like

diethyl ether or acetone.[10]

Silica Gel Chromatography: For high purity (≥98%), column chromatography is effective.[1]

Stationary Phase: Silica gel.[1]

Mobile Phase: A non-polar eluent system, typically a gradient of hexane and ethyl acetate.

[1] Benzyl oleate, being less polar than the starting materials, will elute first.[1]

Analytical Techniques
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Structural confirmation and purity assessment are critical steps.

Spectroscopy:

NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information, confirming the

presence of the benzyl group, the long aliphatic chain, and the double bond.[4][9]

Mass Spectrometry (MS): Often coupled with Gas Chromatography (GC-MS), it is used to

determine the molecular weight and fragmentation pattern, confirming the identity of the

compound.[4]

Infrared (IR) Spectroscopy: Used to identify functional groups, particularly the

characteristic ester carbonyl (C=O) stretch.[4]

Chromatography:

High-Performance Liquid Chromatography (HPLC): A primary tool for assessing the purity

of benzyl oleate and for quantitative analysis in formulations.[1][2]

Applications in Drug Development Workflows
Benzyl oleate's properties as an oily vehicle are particularly relevant in the formulation of

poorly water-soluble drugs for parenteral and topical delivery.[2]
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Experimental Workflow: Drug Solubility Determination

Preparation

Equilibration

Separation & Analysis

Add excess API to vials

Add known volume of Benzyl Oleate

Cap vials and place in shaker
(e.g., 24-72h at 25°C or 37°C)

Incubate to reach equilibrium

Centrifuge to separate
undissolved API

After incubation

Collect supernatant (saturated solution)

Dilute aliquot with suitable solvent

Analyze API concentration (e.g., HPLC)

Final Solubility Value

Calculate solubility (mg/mL)

Click to download full resolution via product page

Caption: Workflow for determining drug solubility in an oily vehicle like benzyl oleate.[2]
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Experimental Workflow: In Vitro Drug Release via Dialysis

Setup

Release Study

Sampling & Analysis

Prepare drug-loaded
benzyl oleate formulation

Load formulation into dialysis bag/cell

Hydrate dialysis membrane (suitable MWCO)

Immerse sealed bag in release medium
(e.g., PBS, pH 7.4 at 37°C)

Start experiment

Maintain constant agitation

Withdraw samples at
predetermined time intervals

Replace with equal volume of
fresh, pre-warmed medium

Analyze API concentration in samples (HPLC)

Drug Release Profile

Calculate cumulative release

Click to download full resolution via product page
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Caption: Workflow for in vitro drug release testing from an oily formulation using a dialysis

method.[2]

Conclusion
Benzyl oleate is a well-characterized fatty acid ester with a unique combination of lipophilic

and aromatic properties. Its synthesis is straightforward, primarily via esterification, and it can

be purified to a high degree using standard laboratory techniques. For professionals in drug

development, its utility as a non-aqueous vehicle for poorly soluble drugs is of significant

interest. The provided experimental workflows for solubility and in vitro release are foundational

for evaluating its performance in preclinical formulation studies. A thorough understanding of its

chemical properties is essential for its effective application and for the rational design of novel

drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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